Cas no 2137630-75-0 (Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-methyl-)

• Product Name: Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-methyl-
• CAS No: 2137630-75-0
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5298157
• Update Time: 2025-10-24

Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-methyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-methyl-

• Inchi： 1S/C11H18N2O/c1-12-5-4-10(14)11(12)8-13-6-2-9(11)3-7-13/h9H,2-8H2,1H3
• InChI Key： IHFSMMPLOFTQPH-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C1(C(=O)CCN1C)C2

Additional information on Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-methyl-

Introduction to Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-methyl- (CAS No. 2137630-75-0)

Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-methyl- is a fascinating compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique chemical structure and its CAS number CAS No. 2137630-75-0, represents a promising candidate for further exploration in drug discovery and development.

The molecular framework of Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-methyl- is characterized by its spirocyclic arrangement, which integrates two heterocyclic rings into a single, rigid structure. This spirocyclic core is composed of a bicyclo[2.2.2]octane ring system linked to a pyrrolidine ring, with a ketone functional group at the 3-position and a methyl group at the 1'-position. Such structural features often contribute to unique pharmacological properties, making this compound an attractive subject for research.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as bioactive molecules. The spirocyclic core in Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-methyl- imparts rigidity and conformational stability to the molecule, which can be advantageous in binding to biological targets with high specificity. This structural motif has been explored in various drug candidates targeting neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The presence of both nitrogen and oxygen heteroatoms in its structure allows for diverse interactions with biological systems. For instance, the nitrogen atoms in the azabicyclo[2.2.2]octane and pyrrolidine rings can form hydrogen bonds with complementary residues in protein targets, while the ketone group can engage in polar interactions or participate in enzymatic reactions.

Recent studies have highlighted the importance of spirocyclic compounds in modulating enzyme activity and receptor binding. For example, derivatives of spirocyclic azabicycloalkanes have shown promise as inhibitors of enzymes involved in metabolic pathways and as modulators of G protein-coupled receptors (GPCRs). The compound Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-methyl- may exhibit similar properties due to its structural resemblance to these known bioactive molecules.

The synthesis of Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-methyl- presents both challenges and opportunities for synthetic chemists. The construction of the spirocyclic core requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex spirocyclic structures more efficiently than ever before, which bodes well for future research in this area.

In addition to its potential as a drug scaffold, Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-methyl- may also serve as a valuable tool for understanding fundamental principles of molecular recognition and binding affinity. By studying how this compound interacts with various biological targets, researchers can gain insights into the structural features that contribute to effective drug design.

The future prospects for this compound are promising indeed. As more data becomes available on its pharmacological properties and synthetic feasibility, it is likely that new applications will emerge in both academic research and industrial drug development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the potential of Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-methyl- as a therapeutic agent or research tool.

In conclusion, Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-methyl-, with its CAS number CAS No. 2137630-75-0, represents a significant advancement in pharmaceutical chemistry and medicinal biology. Its unique structural features and potential bioactivity make it a compelling candidate for further exploration. As research continues to uncover new applications for this compound, its importance is likely to grow within the scientific community.